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Compound of Interest

Compound Name: 1,4-Dihydroanthracene-9,10-diol

Cat. No.: B3191622 Get Quote

An In-depth Technical Guide to 1,4-
Dihydroanthracene-9,10-diol
This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 1,4-Dihydroanthracene-9,10-diol, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identifiers
1,4-Dihydroanthracene-9,10-diol is a dihydroxy-substituted derivative of anthracene. Its

chemical structure is characterized by an anthracene core with two hydroxyl groups at the 9

and 10 positions and a dihydro modification at the 1 and 4 positions.

Molecular Formula: C₁₄H₁₂O₂[1][2][3][4]

IUPAC Name: 1,4-dihydroanthracene-9,10-diol[1]

CAS Number: 56136-13-1[1][3][4]

Canonical SMILES: C1C=CCC2=C(C3=CC=CC=C3C(=C21)O)O[1][2][3]

InChI Key: XNGBCVRGPNWAGY-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3191622?utm_src=pdf-interest
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://www.benchchem.com/product/b3191622
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of 1,4-Dihydroanthracene-9,10-diol is
presented below. The data is a combination of computed and, where available, experimentally

determined values.

Property Value Source

Molecular Weight 212.24 g/mol [1][3]

Exact Mass 212.083729621 Da [1]

Monoisotopic Mass 212.083729621 Da [1]

Density 1.322 g/cm³ [3]

Boiling Point 443.2°C [3]

Flash Point 222°C [3]

XLogP3-AA 3.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 0 [1]

Topological Polar Surface Area 40.5 Å² [1]

Complexity 258 [1]

Synthesis and Chemical Reactions
The primary synthetic route to 1,4-Dihydroanthracene-9,10-diol involves the reduction of

9,10-anthraquinone.[3]

Experimental Protocol: Reduction of 9,10-
Anthraquinone
A common laboratory-scale synthesis method is the reduction of 9,10-anthraquinone. While

specific conditions for the synthesis of the 1,4-dihydro isomer are not extensively detailed in the

provided search results, a general approach can be outlined based on similar reductions.
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Materials:

9,10-Anthraquinone

Reducing agent (e.g., Sodium borohydride, Lithium aluminum hydride, or catalytic

hydrogenation with H₂ over a catalyst like Platinum or Nickel)[3]

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dioxane)

Apparatus for inert atmosphere reaction (e.g., Schlenk line)

Standard workup and purification equipment (e.g., rotary evaporator, chromatography

columns)

Generalized Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 9,10-

anthraquinone in a suitable anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the reducing agent to the stirred solution. The choice of reducing agent will

influence the reaction conditions and outcome. For instance, catalytic hydrogenation would

involve pressurizing the reaction vessel with hydrogen gas in the presence of a metal

catalyst.[3]

After the addition is complete, allow the reaction to warm to room temperature and stir for a

specified period.

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, quench the reaction carefully (e.g., by slow addition of water or a dilute

acid solution).

Perform an aqueous workup to separate the organic and aqueous layers.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3191622
https://www.benchchem.com/product/b3191622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by a suitable method, such as recrystallization or column

chromatography, to yield pure 1,4-Dihydroanthracene-9,10-diol.

Logical Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of 1,4-Dihydroanthracene-9,10-diol.
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Biological Activity and Potential Applications
While specific studies on the biological activity of 1,4-Dihydroanthracene-9,10-diol are not

extensively available in the public domain, the broader class of anthracenediols and

anthracenediones has been the subject of significant research, particularly in drug

development.

Derivatives of anthracene-9,10-dione are recognized as an important class of potential

anticancer agents.[5][6] The biological activity of these compounds is often attributed to their

ability to intercalate with DNA and inhibit enzymes such as topoisomerase II.[6] For instance,

Mitoxantrone, an anthracenedione derivative, is an approved antineoplastic and

immunosuppressive agent.[7]

The hydroxyl groups at the 9 and 10 positions are known to be crucial for the chemical

reactivity and potential biological activity, including antioxidant properties and the ability to

generate reactive oxygen species, which is relevant in photodynamic therapy.[8] The redox

properties of the diol moiety are central to its mechanism of action.[3]

Potential Signaling Pathway Involvement
Given the established role of related anthracenedione compounds as topoisomerase II

inhibitors and DNA intercalators, it is plausible that 1,4-Dihydroanthracene-9,10-diol could

interact with similar cellular pathways. Inhibition of topoisomerase II leads to DNA damage and

ultimately triggers apoptotic pathways in cancer cells.

1,4-Dihydroanthracene-9,10-diol
(Hypothesized) Topoisomerase IIInhibition DNA Strand BreaksPrevents re-ligation Apoptosis

Click to download full resolution via product page

Caption: Hypothesized signaling pathway for 1,4-Dihydroanthracene-9,10-diol.

Further Research and Applications
1,4-Dihydroanthracene-9,10-diol serves as a versatile precursor for the synthesis of various

other anthracene derivatives.[3][8] Its chemical structure allows for further modifications,
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making it a valuable intermediate in the development of novel organic molecules, including

synthetic dyes.[3] The investigation of its own biological properties, as well as its use as a

scaffold for creating new therapeutic agents, represents a promising area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3191622
https://www.benchchem.com/product/b3191622?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://pubmed.ncbi.nlm.nih.gov/10755224/
https://pubmed.ncbi.nlm.nih.gov/10755224/
https://www.researchgate.net/publication/14353758_Anthracene-910-diones_and_aza_bioisosteres_as_antitumor_agents
https://pubmed.ncbi.nlm.nih.gov/23819539/
https://pubmed.ncbi.nlm.nih.gov/23819539/
https://www.smolecule.com/products/s570886
https://www.benchchem.com/product/b3191622#1-4-dihydroanthracene-9-10-diol-chemical-structure-and-properties
https://www.benchchem.com/product/b3191622#1-4-dihydroanthracene-9-10-diol-chemical-structure-and-properties
https://www.benchchem.com/product/b3191622#1-4-dihydroanthracene-9-10-diol-chemical-structure-and-properties
https://www.benchchem.com/product/b3191622#1-4-dihydroanthracene-9-10-diol-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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